Cas no 21388-93-2 (Benzenemethanol, 3-chloro-, acetate)

Benzenemethanol, 3-chloro-, acetate Properties

Names and Identifiers

• Benzenemethanol, 3-chloro-, acetate
• SCHEMBL2659547
• 21388-93-2
• (3-chlorophenyl)methyl Acetate
• (3-chlorophenyl)methylAcetate
• XLMVMSDHBQJNTL-UHFFFAOYSA-N
• 3-chlorobenzyl acetate
• +Expand

• InChIKey： XLMVMSDHBQJNTL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9ClO2/c1-7(11)12-6-8-3-2-4-9(10)5-8/h2-5H,6H2,1H3
• SMILES： CC(=O)OCC1=CC(=CC=C1)Cl

Computed Properties

• Exact Mass: 202.03973
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.0291072g/mol
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53